2-{[2-(4-ethoxyphenyl)-2-oxoethyl]thio}-3,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(4-ethoxyphenyl)-2-oxoethyl]sulfanyl-3,6-dimethylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H18N2O3S2/c1-4-23-13-7-5-12(6-8-13)15(21)10-24-18-19-16-14(9-11(2)25-16)17(22)20(18)3/h5-9H,4,10H2,1-3H3
• InChI Key: JESCUCNHPKZYAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C=C(S3)C)C(=O)N2C
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol

Description

Pyrimidine and thienopyrimidine derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities and potential applications in pharmaceuticals. These compounds, including various substituted pyrimidines and thienopyrimidines, have been extensively explored for their chemical synthesis, structural characteristics, and biological relevance.

Synthesis Analysis

The synthesis of pyrimidine and thienopyrimidine derivatives often involves multicomponent reactions utilizing hybrid catalysts, including organocatalysts, metal catalysts, ionic liquid catalysts, and nanocatalysts. These methods provide efficient pathways for constructing complex molecules with diverse functional groups and structural features (Parmar, Vala, & Patel, 2023).

Future Directions

The potential of compounds with a pyrimidine moiety, such as “2-{[2-(4-ethoxyphenyl)-2-oxoethyl]thio}-3,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one”, is still not exhausted. The progress in high-throughput biological screening technologies and a great variety of heterocyclic derivatives provide almost unlimited potential in creating physiologically active molecules. This determines the need to develop new effective methods for their synthesis.